Cas no 5442-42-2 (Thiourea,N,N'-bis(2-hydroxyphenyl)-)

• Product Name: Thiourea,N,N'-bis(2-hydroxyphenyl)-
• CAS No: 5442-42-2
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 382867
• PubChem ID: 3843061
• Update Time: 2025-04-19

Thiourea,N,N'-bis(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-bis(2-hydroxyphenyl)-
• 1,3-bis(2-hydroxyphenyl)thiourea
• DTXSID80397187
• NSC-12981
• 5442-42-2
• NSC12981

• Inchi： 1S/C13H12N2O2S/c16-11-7-3-1-5-9(11)14-13(18)15-10-6-2-4-8-12(10)17/h1-8,16-17H,(H2,14,15,18)
• InChI Key： QTUYETNQHDYADL-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1O)NC1C=CC=CC=1O

Computed Properties

• Exact Mass: 260.06206
• Monoisotopic Mass: 260.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.491
• Boiling Point: 409.9°Cat760mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.821
• PSA: 64.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas